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Introduction

Galactitol is a sugar alcohol that accumulates in individuals with galactosemia, an inborn error
of galactose metabolism. The measurement of galactitol is a critical biomarker for the diagnosis
and monitoring of this condition. Isotope Dilution Mass Spectrometry (IDMS) is the gold
standard for the accurate quantification of galactitol in various biological matrices. This
document provides detailed application notes and protocols for the measurement of galactitol
using Gas Chromatography-Mass Spectrometry (GC-MS), a widely established IDMS method.

Elevated levels of galactitol are a key indicator of galactosemia, a genetic disorder
characterized by the inability to properly metabolize galactose.[1] This accumulation can lead to
serious health issues, including liver failure, cataracts, and developmental delays.[2][3]
Therefore, precise and reliable measurement of galactitol is essential for early diagnosis,
monitoring dietary therapy, and in the development of new therapeutic agents.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry is a quantitative analytical technique that utilizes a known
amount of an isotopically labeled version of the analyte as an internal standard. This "spiked"
internal standard is chemically identical to the analyte of interest but has a different mass due
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to the isotopic enrichment. By measuring the ratio of the signal from the naturally occurring
analyte to the isotopically labeled internal standard, the concentration of the analyte in the
sample can be accurately determined. This method corrects for sample loss during preparation
and variations in instrument response, leading to high precision and accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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